Cas no 86674-49-9 (3-Nitro-1-pyrenol)

• Product Name: 3-Nitro-1-pyrenol
• CAS No: 86674-49-9
• MF: C₁₆H₉NO₃
• MW: 263.247564077377
• CID: 721606
• PubChem ID: 104936
• Update Time: 2025-07-31

3-Nitro-1-pyrenol Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenol, 3-nitro-
• 3-Nitro-1-pyrenol
• 1-nitropyrene-3-ol
• 3-nitropyren-1-ol
• 86674-49-9
• 1-Nitropyren-3-ol
• starbld0002195
• 3-Hydroxy-1-nitropyrene
• DTXSID00235754
• AKOS030239828
• CCRIS 3452
• BRN 5061623
• 1-Nitro-3-hydroxypyrene
• NS00115990
• CHEMBL167221
• SCHEMBL2165535
• D4X2YJ9ZPU
• Pyren-3-ol, 1-nitro-
• 3-Pyrenol, 1-nitro-
• 1-Hydroxy-3-nitropyrene; 1-Nitro-3-hydroxypyrene; 1-Nitropyren-3-ol; 3-Hydroxy-1-nitropyrene
• DTXCID30158245
• DB-252537

• Inchi： 1S/C16H9NO3/c18-14-8-13(17(19)20)11-6-4-9-2-1-3-10-5-7-12(14)16(11)15(9)10/h1-8,18H
• InChI Key： BOQCPFGCIYLAGN-UHFFFAOYSA-N
• SMILES： OC1=CC(=C2C=CC3=CC=CC4=CC=C1C2=C34)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.058
• Monoisotopic Mass: 263.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 4.5

Experimental Properties

• Density: 1.528
• Boiling Point: 502.7°C at 760 mmHg
• Flash Point: 215.3°C
• Refractive Index: 1.912

Additional information on 3-Nitro-1-pyrenol

Comprehensive Overview of 3-Nitro-1-pyrenol (CAS No. 86674-49-9): Properties, Applications, and Research Insights

3-Nitro-1-pyrenol (CAS No. 86674-49-9) is a nitro-substituted derivative of pyrene, a polycyclic aromatic hydrocarbon (PAH). This compound has garnered significant attention in scientific research due to its unique chemical properties and potential applications in materials science, environmental monitoring, and analytical chemistry. The presence of the nitro group and the hydroxyl group in its structure makes it a versatile intermediate for synthesizing more complex organic molecules. Researchers often explore its fluorescence characteristics, reactivity, and interactions with other compounds.

One of the most frequently searched questions about 3-Nitro-1-pyrenol is its role in fluorescence spectroscopy. This compound exhibits strong fluorescence under UV light, making it valuable for developing sensors and probes. Its ability to emit light at specific wavelengths has been exploited in detecting environmental pollutants, such as heavy metals and organic contaminants. Additionally, its stability and solubility in various solvents make it a preferred choice for lab experiments.

Another hot topic related to 3-Nitro-1-pyrenol is its potential use in advanced materials. Scientists are investigating its incorporation into polymers and nanomaterials to enhance their electronic and optical properties. For instance, it could be used in organic light-emitting diodes (OLEDs) or as a dopant in conductive films. The compound's aromatic structure and electron-withdrawing nitro group contribute to its ability to modify material properties, opening doors for innovative applications.

Environmental scientists are also interested in 3-Nitro-1-pyrenol due to its relevance in PAH degradation studies. As a derivative of pyrene, it serves as a model compound to understand the breakdown pathways of PAHs in soil and water. Researchers are exploring microbial and chemical methods to degrade such compounds, addressing concerns about their persistence in ecosystems. This aligns with the growing public interest in sustainable solutions for pollution control.

In analytical chemistry, 3-Nitro-1-pyrenol is often used as a chromatographic standard or reference material. Its well-defined properties and stability under various conditions make it suitable for calibrating instruments like HPLC and GC-MS. Laboratories worldwide rely on high-purity samples of this compound to ensure accurate measurements in their analyses. This underscores its importance in quality control and method validation.

The synthesis of 3-Nitro-1-pyrenol typically involves the nitration of pyrene followed by selective hydroxylation. Researchers are continually optimizing these processes to improve yield and purity. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthesis routes, minimizing waste and hazardous byproducts. These efforts resonate with the broader scientific community's push toward sustainable practices.

Safety and handling of 3-Nitro-1-pyrenol are other areas of interest. While it is not classified as a highly hazardous substance, proper lab protocols must be followed to avoid exposure. Users often search for guidelines on storage, disposal, and personal protective equipment (PPE) when working with this compound. Providing clear information on these aspects ensures safe and responsible usage in research settings.

Looking ahead, the future of 3-Nitro-1-pyrenol research appears promising. Its applications in biomedical imaging, environmental sensing, and material science are expanding rapidly. As interdisciplinary studies gain traction, this compound may play a pivotal role in bridging gaps between chemistry, biology, and engineering. Staying updated with the latest publications and patents is crucial for professionals in these fields.

In summary, 3-Nitro-1-pyrenol (CAS No. 86674-49-9) is a multifaceted compound with diverse applications and ongoing research potential. Its significance in fluorescence studies, environmental science, and advanced materials highlights its value across multiple disciplines. By addressing common queries and aligning with current trends, this overview aims to provide a comprehensive yet accessible resource for scientists and enthusiasts alike.